Cas no 33982-92-2 (6-methyl-4a,5,8,8a-tetrahydronaphthalene-1,4-dione)

• Product Name: 6-methyl-4a,5,8,8a-tetrahydronaphthalene-1,4-dione
• CAS No: 33982-92-2
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• CID: 918623
• PubChem ID: 269316
• Update Time: 2025-04-19

6-methyl-4a,5,8,8a-tetrahydronaphthalene-1,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-methyl-4a,5,8,8a-tetrahydronaphthalene-1,4-dione
• 1,4-Dioxo-2-methyl-1,4,4a,5,8,8a-hexahydro-naphthalin
• 1,4-Naphthoquinone, 4a,5,8,8a-tetrahydro-6-methyl-
• 6-Methyl-4a,5,8,8a-tetrahydro-naphtho-1,4-chinon
• 6-methyl-5,8,9,10-tetrahydro-1,4-naphtoquinone
• AC1L6M6O
• AC1Q6COC
• AG-J-14511
• AR-1B7934
• CTK4H1560
• KST-1B3359
• NSC110041
• 1, 4a,5,8,8a-tetrahydro-6-methyl-
• NSC-110041
• DTXSID90296591
• 6-methyl-4a,5,8,8a-tetrahydro-1,4-naphthalenedione
• 33982-92-2

• Inchi： 1S/C11H12O2/c1-7-2-3-8-9(6-7)11(13)5-4-10(8)12/h2,4-5,8-9H,3,6H2,1H3
• InChI Key： NHJJSOMKTLLJIX-UHFFFAOYSA-N
• SMILES： O=C1C=CC(C2CC=C(C)CC21)=O

Computed Properties

• Exact Mass: 176.08376
• Monoisotopic Mass: 176.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.129
• Boiling Point: 303.6°C at 760 mmHg
• Flash Point: 113.4°C
• Refractive Index: 1.532
• PSA: 34.14
• LogP: 1.66690

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones